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Compound of Interest

Compound Name: GRL-0496

Cat. No.: B15567686 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

immediate, essential safety protocols, operational guidelines, and disposal plans for the

handling of GRL-0496, a potent inhibitor of the SARS-CoV 3CL protease. Adherence to these

procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Compound Information and Safety Data
GRL-0496 is a chloropyridyl ester-derived compound investigated for its antiviral properties.

While a specific Safety Data Sheet (SDS) for GRL-0496 is not publicly available, the following

data has been compiled from supplier information and general chemical safety guidelines.

Property Value Source

Molecular Formula C₁₄H₉ClN₂O₂ [1]

Molecular Weight 272.69 g/mol [2]

Appearance
Light yellow to green yellow

solid
[2]

CAS Number 1087243-14-8 [1][2]

Purity >98%

IC₅₀ (Enzyme Inhibitory) 30 nM

EC₅₀ (Antiviral Activity) 6.9 µM

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15567686?utm_src=pdf-interest
https://www.benchchem.com/product/b15567686?utm_src=pdf-body
https://www.benchchem.com/product/b15567686?utm_src=pdf-body
https://www.benchchem.com/product/b15567686?utm_src=pdf-body
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A risk-based approach should be taken when selecting PPE. The following table outlines the

recommended PPE for handling GRL-0496 and its solutions.

Level of Protection Required PPE Purpose

Standard LaboratoryHandling

(Level D)

- Standard lab coat- Safety

glasses with side shields or

safety goggles- Nitrile or butyl

rubber gloves

Prevents minor splashes and

contact with skin and eyes.

Handling ConcentratedPowder

or Aerosol Risk(Level C)

- All Level D PPE- Full-face

shield- Chemical-resistant

apron or coveralls- Use of a

chemical fume hood or

ventilated enclosure

Provides a higher level of

protection against inhalation of

powders and significant skin

exposure.

Spill or EmergencyResponse

(Level B)

- All Level C PPE- Positive

pressure, full face-piece self-

contained breathing apparatus

(SCBA) or supplied air

respirator

Required for situations with

high concentrations of airborne

substances or unknown

hazards.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and efficacy of GRL-0496.

Receiving and Inspection:
Upon receipt, visually inspect the container for any damage or leaks. Ensure the supplier label

and information are intact.

Storage:
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Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent (-80°C) -80°C 6 months

In Solvent (-20°C) -20°C 1 month

Source:

Workflow for Handling GRL-0496:
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Preparation

Solubilization

Storage

Don PPE

Prepare Workspace

Step 1

Weigh Compound

Step 2

Select Solvent

Step 3

Dissolve Compound

Step 4

Aliquot Solution

Step 5

Store Aliquots

Step 6
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Waste Type?

Unused Compound

Solid

Contaminated Sharps

Sharps

Liquid Waste (DMSO)

Liquid

Contaminated Labware

Solid

Hazardous WasteSharps Container Solvent Waste

SARS-CoV Polyprotein

3CL Protease

Cleavage by

Functional Viral Proteins

Produces

Viral Replication

Enables

GRL-0496

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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